Cas no 107203-23-6 (1H-Carbazole, 2,3,4,4a,9,9a-hexahydro-8-methyl-)

1H-Carbazole, 2,3,4,4a,9,9a-hexahydro-8-methyl- structure
107203-23-6 structure
Product Name:1H-Carbazole, 2,3,4,4a,9,9a-hexahydro-8-methyl-
CAS No:107203-23-6
MF:C13H17N
MW:187.280783414841
CID:1183283
PubChem ID:13763945
Update Time:2025-04-20

1H-Carbazole, 2,3,4,4a,9,9a-hexahydro-8-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Carbazole, 2,3,4,4a,9,9a-hexahydro-8-methyl-
    • 8-methyl-2,3,4,4a,9,9a-hexahydro-1H-carbazole
    • SCHEMBL23253603
    • 107203-23-6
    • DTXSID90548784
    • Inchi: 1S/C13H17N/c1-9-5-4-7-11-10-6-2-3-8-12(10)14-13(9)11/h4-5,7,10,12,14H,2-3,6,8H2,1H3
    • InChI Key: NZDUVBJEVKOEOD-UHFFFAOYSA-N
    • SMILES: N1C2C(C)=CC=CC=2C2CCCCC12

Computed Properties

  • Exact Mass: 187.13621
  • Monoisotopic Mass: 187.136099547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • PSA: 12.03
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